8-(2,5-Dimethylphenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone

• IUPAC Name: 2-(2,5-dimethylphenyl)-5-[[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C25H24N6O5/c1-14-6-7-15(2)17(8-14)18-11-19-25(32)30(26-13-31(19)28-18)12-22-27-24(29-36-22)16-9-20(33-3)23(35-5)21(10-16)34-4/h6-11,13H,12H2,1-5H3
• InChI Key: IVVCVGYDXWFJQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C25H24N6O5
• Molecular Weight: 488.5 g/mol

Description

8-(2,5-Dimethylphenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone is a useful research compound. Its molecular formula is C25H24N6O5 and its molecular weight is 488.504. The purity is usually 95%.
BenchChem offers high-quality 8-(2,5-Dimethylphenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2,5-Dimethylphenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Properties

Some derivatives of the pyrazolo[1,5-d][1,2,4]triazinone family, including compounds similar to 8-(2,5-Dimethylphenyl)-1-((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyrazolo[1,5-d][1,2,4]triazinone, have been found to have significant anti-inflammatory activities. This was observed in a study where these compounds were synthesized and tested, showing activity comparable to indomethacin, a known anti-inflammatory drug (Abd Alla et al., 2010).

Cognitive Enhancement

Certain pyrazolo[1,5-d][1,2,4]triazine derivatives have been identified as functionally selective inverse agonists at the benzodiazepine site of GABA(A) alpha5 receptors. These compounds are orally bioavailable, cross the blood-brain barrier, and have been shown to enhance cognition in animal models without exhibiting convulsant or anxiogenic activity (Chambers et al., 2004).

Synthesis and Structural Analysis

The chemical synthesis and structural analysis of compounds within the pyrazolo[1,5-d][1,2,4]triazine class have been a focus of research, contributing to the understanding of their chemical properties and potential applications. This includes studies on their synthesis, characterization, and the exploration of different derivatives (Abdelhamid et al., 2012).

Cytotoxic Activity Against Cancer Cells

Some pyrazolo[1,5-d][1,2,4]triazine derivatives have demonstrated cytotoxic activity against various cancer cell lines. This includes broad cytotoxic activity in low micromolar ranges and selective activity against specific cancer cell lines, such as lung adenocarcinoma (Gúcky et al., 2009).

Antimicrobial Activity

Several pyrazolo[1,5-d][1,2,4]triazine derivatives have been synthesized and tested for their antimicrobial activity. Research in this area focuses on the development of new compounds that exhibit effective antibacterial and antifungal properties (El-Hashash et al., 2012).

Antiviral Activities

Research on pyrazolo[1,5-d][1,2,4]triazine derivatives also includes their potential antiviral activities. Studies have explored the synthesis of these compounds and their effectiveness against various viral infections (Attaby et al., 2007).